Cas no 53391-72-3 (6-Chloro-7-hydroxy-4-phenyl-2H-chromen-2-one)

• Product Name: 6-Chloro-7-hydroxy-4-phenyl-2H-chromen-2-one
• CAS No: 53391-72-3
• MF: C₁₅H₉ClO₃
• MW: 272.683163404465
• MDL: MFCD00791714
• CID: 380853
• PubChem ID: 5398657
• Update Time: 2025-10-29

6-Chloro-7-hydroxy-4-phenyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,6-chloro-7-hydroxy-4-phenyl-
• 6-CHLORO-7-HYDROXY-4-PHENYL-2H-CHROMEN-2-ONE
• 6-chloro-7-hydroxy-4-phenylchromen-2-one
• 4-Phenyl-6-chlor-7-hydroxy-cumarin
• 6-Chlor-7-hydroxy-4-phenyl-cumarin
• 6-Chloranyl-7-Oxidanyl-4-Phenyl-Chromen-2-One
• 6-chloro-4-phenylumbelliferone
• 6-chloro-7-hydroxy-4-phenyl-chromen-2-one
• 6-chloro-7-hydroxy-4-phenylcoumarin
• 6-chloro-7-hydroxy-4-phenyl-coumarin
• AC1NUC0M
• AC1Q78CC
• AC1Q797W
• Oprea1_061370
• Oprea1_187298
• UWU
• BRD-K10192959-001-01-7
• MFCD00791714
• Z57108618
• SCHEMBL21629563
• 53391-72-3
• AKOS000522234
• 6-Chloro-7-hydroxy-4-phenyl-2H-1-benzopyran-2-one
• VS-09078
• SR-01000442904-1
• DTXSID50419865
• HMS1416M22
• SR-01000442904
• IFLab1_001694
• EiM08-40624
• CS-0235007
• EN300-15168
• WAY-298851
• AB00090945-01
• Q27466970
• BBL029016
• DB-359491
• STK829221
• AE-641/11700246
• 6-Chloro-7-hydroxy-4-phenyl-2H-chromen-2-one

• MDL： MFCD00791714
• Inchi： 1S/C15H9ClO3/c16-12-6-11-10(9-4-2-1-3-5-9)7-15(18)19-14(11)8-13(12)17/h1-8,17H
• InChI Key： TUQNFQUMZKUALD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(=CC(=O)O2)C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 272.02407
• Monoisotopic Mass: 272.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones

Additional information on 6-Chloro-7-hydroxy-4-phenyl-2H-chromen-2-one

Recent Advances in the Study of 6-Chloro-7-hydroxy-4-phenyl-2H-chromen-2-one (CAS: 53391-72-3): A Comprehensive Research Brief

The compound 6-Chloro-7-hydroxy-4-phenyl-2H-chromen-2-one (CAS: 53391-72-3) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This coumarin derivative exhibits unique structural features that make it a promising candidate for drug development, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial therapies. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential.

One of the most notable advancements in the study of 6-Chloro-7-hydroxy-4-phenyl-2H-chromen-2-one is its role as a potent inhibitor of specific enzymes involved in inflammatory pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound effectively targets cyclooxygenase-2 (COX-2) with high selectivity, reducing inflammation in preclinical models. The study highlighted the compound's ability to modulate key signaling pathways, offering a potential alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs) with fewer side effects.

In addition to its anti-inflammatory properties, 6-Chloro-7-hydroxy-4-phenyl-2H-chromen-2-one has shown promising anticancer activity. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer, by disrupting mitochondrial function and activating caspase pathways. The researchers also noted its synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy.

The synthesis and structural modification of 6-Chloro-7-hydroxy-4-phenyl-2H-chromen-2-one have also been a focus of recent research. A team at the University of Cambridge developed a novel, high-yield synthesis route for this compound, as detailed in Organic & Biomolecular Chemistry (2023). The new method reduces the number of steps and improves overall efficiency, making it more accessible for large-scale production. Furthermore, structural analogs of the compound have been synthesized to enhance its bioavailability and target specificity, with several derivatives showing improved pharmacokinetic profiles in animal studies.

Despite these advancements, challenges remain in the clinical translation of 6-Chloro-7-hydroxy-4-phenyl-2H-chromen-2-one. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's multifaceted biological activities and recent progress in its development underscore its potential as a valuable tool in chemical biology and a lead compound for drug discovery. Ongoing research aims to further elucidate its mechanisms and optimize its therapeutic applications.